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Compound of Interest

Compound Name: ML400

Cat. No.: B609168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML400 is a potent and selective allosteric inhibitor of Low Molecular Weight Protein Tyrosine

Phosphatase (LMPTP).[1] With an EC50 of approximately 1µM and an IC50 of 1680 nM,

ML400 serves as a valuable tool for studying the role of LMPTP in various cellular processes,

including the negative regulation of insulin signaling.[1] LMPTP is a key regulator in signal

transduction pathways, and its inhibition has been shown to prevent adipogenesis in 3T3-L1

cells, making ML400 a compound of interest in metabolic disease research. This document

provides a detailed protocol for the preparation of ML400 stock solutions for use in cell culture

experiments.

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of an

ML400 stock solution.
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Parameter Value Source

Molecular Weight 375.51 g/mol

Solubility in DMSO ≥ 10 mg/mL (≥ 26.63 mM)

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

cell culture grade

Recommended Stock Conc. 10 mM

Storage of Powder -20°C for up to 3 years

Storage of Stock Solution -80°C for up to 1 year

Example Working Conc. 10 µM in 3T3-L1 cells

Final DMSO Conc. in Media ≤ 0.5% (ideally ≤ 0.1%) General recommendation

Signaling Pathway of ML400 Action
ML400 functions by allosterically inhibiting LMPTP. LMPTP is a protein tyrosine phosphatase

that dephosphorylates and thereby downregulates the activity of several receptor tyrosine

kinases (RTKs), including the Insulin Receptor (IR) and Platelet-Derived Growth Factor

Receptor (PDGFR). By inhibiting LMPTP, ML400 leads to a sustained phosphorylation and

activation of these receptors. In the context of adipogenesis, the inhibition of LMPTP by ML400
enhances PDGFRα signaling. This leads to the activation of downstream kinases p38 and JNK,

which in turn phosphorylate and inhibit the master adipogenic transcription factor, PPARγ. The

inhibition of PPARγ blocks the entire program of adipocyte differentiation.
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ML400 inhibits LMPTP, leading to downstream inhibition of adipogenesis.

Experimental Protocols
Materials

ML400 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow

Start: Gather Materials

1. Weigh ML400 Powder

2. Calculate DMSO Volume for 10 mM Stock

3. Dissolve ML400 in DMSO

4. Vortex Thoroughly

5. Sonicate if Necessary

6. Aliquot into Sterile Tubes

7. Label and Store at -80°C

End: Stock Solution Ready for Use
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Workflow for preparing ML400 stock solution.

Step-by-Step Protocol for 10 mM ML400 Stock Solution
Preparation and Safety Precautions:

Perform all steps in a sterile environment, such as a laminar flow hood or biosafety

cabinet, to maintain the sterility of the stock solution.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses. DMSO can

facilitate the absorption of substances through the skin.

Weighing ML400:

Tare a sterile, nuclease-free microcentrifuge tube on a calibrated analytical balance.

Carefully weigh a desired amount of ML400 powder into the tube. For example, weigh out

1 mg of ML400.

Calculating the Volume of DMSO:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

For 1 mg of ML400 (0.001 g) and a molecular weight of 375.51 g/mol :

Volume (L) = (0.001 g / 375.51 g/mol ) / 0.010 mol/L = 0.000266 L = 266 µL

Therefore, you will need 266 µL of sterile DMSO to prepare a 10 mM stock solution from 1

mg of ML400.

Dissolving ML400:

Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the

ML400 powder.
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Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Sonication (Recommended):

If the solution is not completely clear after vortexing, sonicate the tube in a water bath

sonicator for 5-10 minutes. This can aid in the complete dissolution of the compound.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, nuclease-free microcentrifuge tubes.

Label each aliquot clearly with the compound name (ML400), concentration (10 mM), date

of preparation, and your initials.

Store the aliquots at -80°C. Under these conditions, the stock solution is stable for up to

one year.

Preparation of Working Solutions
Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM ML400 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

Important: When diluting from a DMSO stock, it is crucial to add the DMSO-based solution

to the cell culture medium and mix immediately to prevent precipitation of the compound.

Do not add aqueous medium directly to the concentrated DMSO stock.

Final DMSO Concentration:
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Ensure that the final concentration of DMSO in the cell culture medium is not cytotoxic.

For most cell lines, a final DMSO concentration of ≤ 0.5% is well-tolerated, with ≤ 0.1%

being ideal for sensitive cell lines or long-term experiments.

Remember to include a vehicle control in your experiments, which consists of cells treated

with the same final concentration of DMSO as the ML400-treated cells.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would perform a 1:1000

dilution:

Add 1 µL of the 10 mM ML400 stock solution to 999 µL of cell culture medium.

This results in a final DMSO concentration of 0.1%.

Quality Control
Visual Inspection: After preparing the stock solution, and upon thawing and dilution into cell

culture medium, visually inspect the solution for any signs of precipitation. A clear solution

indicates proper dissolution.

Sterility: Prepare the stock solution under aseptic conditions to prevent microbial

contamination. Filtration of the final working solution through a 0.22 µm syringe filter can be

performed if sterility is a concern, but be aware that some compounds may bind to the filter

membrane. Solutions in 100% DMSO are generally considered self-sterilizing.

Vehicle Control: Always include a vehicle (DMSO) control in your experiments to account for

any effects of the solvent on the cells.

Concentration Range: For a new cell line or assay, it is recommended to perform a dose-

response experiment to determine the optimal working concentration of ML400. A starting

range of 1 µM to 25 µM is suggested for initial experiments.

Selectivity and Off-Target Effects
ML400 is reported to be a selective inhibitor of LMPTP. However, as with any small molecule

inhibitor, off-target effects are possible, especially at higher concentrations. It is crucial to use
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the lowest effective concentration and appropriate controls to ensure that the observed effects

are due to the inhibition of LMPTP. Comparing the phenotype induced by ML400 with that of

LMPTP knockdown or knockout can provide further validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SeraCare | Quality Control Tools for Clinical Laboratories & Assay Development
[seracare.com]

To cite this document: BenchChem. [Application Notes and Protocols for ML400 Stock
Solution Preparation in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609168#how-to-prepare-ml400-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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